Cas no 896019-10-6 (4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-nitrobenzoate)

• Product Name: 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-nitrobenzoate
• CAS No: 896019-10-6
• MF: C₁₈H₁₄N₄O₇S₂
• MW: 462.456361293793
• CID: 5924630
• PubChem ID: 18572914
• Update Time: 2025-07-01

4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[5-[[[5-[(2-nitrobenzoyl)oxy]-4-oxo-4H-pyran-2-yl]methyl]thio]-1,3,4-thiadiazol-2-yl]-
• [4-oxo-6-[[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 2-nitrobenzoate
• 4-oxo-6-{[(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4H-pyran-3-yl 2-nitrobenzoate
• 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-nitrobenzoate
• AKOS024657121
• F2532-0224
• 896019-10-6
• 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-nitrobenzoate

• Inchi： 1S/C18H14N4O7S2/c1-2-15(24)19-17-20-21-18(31-17)30-9-10-7-13(23)14(8-28-10)29-16(25)11-5-3-4-6-12(11)22(26)27/h3-8H,2,9H2,1H3,(H,19,20,24)
• InChI Key： KALAUIRLHFQXTH-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2OC=C(OC(=O)C3=CC=CC=C3[N+]([O-])=O)C(=O)C=2)S1)(=O)CC

Computed Properties

• Exact Mass: 462.03039115g/mol
• Monoisotopic Mass: 462.03039115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 207Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• pka: 9.25±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-nitrobenzoate

Research Briefing on 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-nitrobenzoate (CAS: 896019-10-6)

The compound 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-nitrobenzoate (CAS: 896019-10-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel antimicrobial and anticancer agents. The presence of the 1,3,4-thiadiazole moiety, coupled with the 4-oxo-4H-pyran and 2-nitrobenzoate groups, confers distinct physicochemical properties that enhance its bioactivity. Researchers have employed advanced synthetic methodologies, including microwave-assisted and one-pot reactions, to optimize the yield and purity of this compound, as reported in several peer-reviewed journals.

In vitro and in vivo studies have demonstrated that 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-nitrobenzoate exhibits potent inhibitory effects against a range of bacterial and fungal pathogens. Notably, its mechanism of action appears to involve the disruption of microbial cell wall synthesis and interference with key enzymatic pathways. Additionally, preliminary data suggest that this compound may also possess selective cytotoxicity against certain cancer cell lines, making it a candidate for further investigation in oncology research.

Despite these promising findings, challenges remain in terms of optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research efforts are focused on structural modifications to improve solubility, bioavailability, and target specificity. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore the full therapeutic potential of this compound and its derivatives.

In conclusion, 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-nitrobenzoate represents a versatile and biologically active molecule with significant promise for drug development. Continued research into its mechanisms of action and therapeutic applications is expected to yield valuable insights for the chemical biology and medicinal chemistry communities.